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Compound of Interest

Compound Name: UM-164

Cat. No.: B1682698

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide a comprehensive overview of the use of UM-164, a potent
dual c-Src and p38 kinase inhibitor, for studying cell proliferation in the SUM-149 inflammatory
breast cancer cell line. The provided protocols and data are intended to guide researchers in
designing and executing experiments to evaluate the efficacy of UM-164 and similar
compounds.

Introduction

UM-164 is a novel small molecule inhibitor that targets both c-Src and p38 kinases, key players
in cancer cell proliferation, motility, and survival.[1][2][3] The SUM-149 cell line, derived from a
patient with inflammatory breast cancer, is a widely used model for triple-negative breast
cancer (TNBC) research.[4][5][6] This document outlines the materials, methods, and expected
outcomes for assessing the anti-proliferative effects of UM-164 on SUM-149 cells.

Data Presentation

The anti-proliferative activity of UM-164 has been quantified in various TNBC cell lines. The
following table summarizes the reported 50% growth inhibition (G150) values for UM-164,
providing a benchmark for experimental outcomes.
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Cell Line Average GI50 (nmol/L) Reference

Not explicitly stated, but potent
SUM-149 anti-proliferative activity is [1]

noted.

TNBC Cell Line Panel

160 [1][2]
(average)

GI50 is not explicitly stated, but
MDA-MB-231 potent anti-proliferative activity — [1]

is noted.

GI50 is not explicitly stated, but
Hs578t potent anti-proliferative activity — [1]

is noted.

GI50 is not explicitly stated, but
MDA-MB-468 potent anti-proliferative activity — [1]

is noted.

GI50 is not explicitly stated, but
HCC1937 potent anti-proliferative activity — [1]

is noted.

Signaling Pathways Affected by UM-164

UM-164 exerts its anti-proliferative effects by modulating key signaling pathways involved in
cell growth and survival. The diagram below illustrates the primary signaling cascade inhibited
by UM-164 in cancer cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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